Cas no 868689-63-8 ((2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid)

(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid structure

868689-63-8 structure

Product Name:(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid

CAS No:868689-63-8

MF:C₁₀H₁₇NO₅

MW:231.245683431625

MDL:MFCD06200662

CID:69122

PubChem ID:1519383

Update Time:2025-09-22

(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (S)-4-Boc-Morpholine-2-carboxylic acid
- (2S)-2,4-Morpholinedicarboxylic acid 4-(1,1-dimethylethyl) ester
- (2S)-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid
- (S)-4-(tert-Butoxycarbonyl)morpholine-2-carboxylic acid
- (S)-N-BOC-2-MORPHOLINECARBOXYLIC ACID
- (S)-2,4-morpholinedicarboxylic acid 4-(1,1-dimethylethyl)ester
- (S)-Morpholine-2,4-dicarboxylic acid 4-tert-butyl ester
- (S)-N-Boc-Morpholine-2-carboxylic acid
- (2S)-4-[(TERT-BUTOXY)CARBONYL]MORPHOLINE-2-CARBOXYLIC ACID
- (S)-N-Boc-2-morpholinecarboxylicacid
- PubChem18059
- (2S)-4-(tert-butoxycarbonyl)morpholine-2-carb
- 4-(1,1-Dimethylethyl) (2S)-2,4-morpholinedicarboxylate (ACI)
- (S)-2-Carboxymorpholine-4-carboxylic acid tert-butyl ester
- N-Boc-(2S)-2-morpholinecarboxylic acid
- AC-4301
- (S)-4-tert-butyloxycarbonyl-2-morpholinecarboxylic acid
- (S)-4-Boc-Morpholine-2-carboxylicacid
- (S)-N-Boc-2-morpholine carboxylic acid
- SCHEMBL194710
- (2S)-2,4-Morpholinedicarboxylic Acid-4-(1,1-Dimethylethyl)ester
- DTXSID40364017
- (2S)-4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid
- SS-4389
- CS-W019899
- AKOS016842285
- 868689-63-8
- MFCD06200662
- EN300-159830
- DB-003841
- LGWMTRPJZFEWCX-ZETCQYMHSA-N
- (2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid
- MDL： MFCD06200662
- Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(14)11-4-5-15-7(6-11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)/t7-/m0/s1
- InChI Key： LGWMTRPJZFEWCX-ZETCQYMHSA-N
- SMILES： C(N1CCO[C@H](C(=O)O)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 231.11100
Monoisotopic Mass: 231.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.1
XLogP3: 0.4

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.230
Melting Point: 127-134ºC
Boiling Point: 369.5°C at 760 mmHg
Flash Point: 369.5 °C at 760 mmHg
Refractive Index: 1.492
PSA: 76.07000
LogP: 0.64480

(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LD146-200mg	(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid	868689-63-8	95+%	200mg	177.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LD146-5g	(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid	868689-63-8	95+%	5g	2440.0CNY	2021-08-04
Chemenu	CM163495-1g	(S)-4-Boc-Morpholine-2-carboxylic acid	868689-63-8	95%	1g	$116	2021-08-05
Chemenu	CM163495-5g	(S)-4-Boc-Morpholine-2-carboxylic acid	868689-63-8	95%	5g	$320	2021-08-05
Chemenu	CM163495-10g	(S)-4-Boc-Morpholine-2-carboxylic acid	868689-63-8	95%	10g	$533	2021-08-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2493-25g	(S)-N-Boc-2-morpholinecarboxylic acid	868689-63-8	97%	25g	$814	2023-09-07
TRC	S960025-100mg	(S)-4-(tert-Butoxycarbonyl)morpholine-2-carboxylic Acid	868689-63-8		100mg	45.00	2021-07-18
TRC	S960025-500mg	(S)-4-(tert-Butoxycarbonyl)morpholine-2-carboxylic Acid	868689-63-8		500mg	$155.00	2023-05-17
TRC	S960025-1g	(S)-4-(tert-Butoxycarbonyl)morpholine-2-carboxylic Acid	868689-63-8		1g	$ 210.00	2022-06-03
Apollo Scientific	OR308152-1g	(2S)-Morpholine-2-carboxylic acid, N-BOC protected	868689-63-8	98%	1g	£22.00	2025-03-21

(2S)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid Production Method

Production Method 1

24424-99-5

51594-55-9

104-63-2

868689-63-8

Reaction Conditions

1.1 Solvents: Isopropanol ; 35 °C → rt
1.2 Reagents: Tetraethylammonium hydroxide Solvents: Water ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 9 - 10
1.4 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 50 psi, rt
1.5 Solvents: Tetrahydrofuran ; overnight, rt
1.6 Reagents: Tetrabutylammonium bromide , 4-Acetamido-TEMPO Solvents: Dichloromethane , Water ; 0 °C
1.7 Reagents: Sodium bicarbonate , Sodium hypochlorite Solvents: Water ; 1 h, 0 °C
1.8 Reagents: Sodium hydroxide , Sodium sulfite ; pH 12
1.9 Reagents: Hydrochloric acid Solvents: Water ; < pH 2

Reference

Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid

Henegar, Kevin E., Journal of Organic Chemistry, 2008, 73(9), 3662-3665

Production Method 2

126645-52-1

71-36-3

868689-63-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: 1-Butanol , Water ; reflux
2.1 Catalysts: Triacylglycerol lipase Solvents: tert-Butyl methyl ether , Water ; 24 - 30 h, rt
3.1 Reagents: 1-Methyl-1,4-cyclohexadiene Catalysts: Palladium Solvents: Ethanol ; reflux

Reference

Enantioselective synthesis of (R)- and (S)-N-Boc-morpholine-2-carboxylic acids by enzyme-catalyzed kinetic resolution: application to the synthesis of reboxetine analogs

Fish, Paul V.; et al, Tetrahedron Letters, 2009, 50(4), 389-391

Production Method 3

24424-99-5

1030837-49-0

868689-63-8

Reaction Conditions

1.1 Reagents: 1-Methyl-1,4-cyclohexadiene Catalysts: Palladium Solvents: Ethanol ; reflux

Reference

Enantioselective synthesis of (R)- and (S)-N-Boc-morpholine-2-carboxylic acids by enzyme-catalyzed kinetic resolution: application to the synthesis of reboxetine analogs

Fish, Paul V.; et al, Tetrahedron Letters, 2009, 50(4), 389-391

Production Method 4

1030837-47-8

868689-63-8

Reaction Conditions

1.1 Catalysts: Triacylglycerol lipase Solvents: tert-Butyl methyl ether , Water ; 24 - 30 h, rt
2.1 Reagents: 1-Methyl-1,4-cyclohexadiene Catalysts: Palladium Solvents: Ethanol ; reflux

Reference

Enantioselective synthesis of (R)- and (S)-N-Boc-morpholine-2-carboxylic acids by enzyme-catalyzed kinetic resolution: application to the synthesis of reboxetine analogs

Fish, Paul V.; et al, Tetrahedron Letters, 2009, 50(4), 389-391